Cas no 4018-65-9 (3-Chlorocatechol)

3-Chlorocatechol structure

Product Name:3-Chlorocatechol

CAS No:4018-65-9

Molecular Formula:C₆H₅ClO₂

Molecular Weight:144.5557

MDL:MFCD00143111

CID:925451

PubChem ID:19928

3-Chlorocatechol Properties

Names and Identifiers

- 3-Chlorobenzene-1,2-diol
- 3-Chlorocatechol
- 1-Chloro-2,3-dihydroxybenzene
- 3-Chloro-1,2-dihydroxybenzene
- 3-Chloro-1,2-benzenediol
- 3-Chloropyrocatechol
- 1,2-Benzenediol, 3-chloro-
- C6H5ClO2
- 1,2-Benzenediol,chloro-
- GQKDZDYQXPOXEM-UHFFFAOYSA-N
- 0Z3E1G971E
- AK111103
- chloropyrocatechol
- CHLOROCATECHOL
- PubChem18911
- 2-Hydroxy-3-chlorophenol
- 2,3-Dihydroxychlorobenzene
- 3-Chloro-benzene-1,2-diol
- 3-Chloro-1,2-benzenediol #
- 1,2-Dihydroxy-3-chlorobenzene
- EOS437
- D
- 3CE
- C05618
- DS-5098
- EN300-255943
- Q27103278
- Z1255356375
- UNII-0Z3E1G971E
- DB-023831
- SCHEMBL71077
- AKOS016009650
- CHEBI:27715
- DS-008212
- I10220
- 3-Chlorobenzene-1 pound not2-diol
- MFCD00143111
- DTXSID80193181
- SY055346
- 4018-65-9
- A21614
- CS-0157216
- NS00133580
- MDL： MFCD00143111
- InChIKey： GQKDZDYQXPOXEM-UHFFFAOYSA-N
- Inchi： 1S/C6H5ClO2/c7-4-2-1-3-5(8)6(4)9/h1-3,8-9H
- SMILES： ClC1=C([H])C([H])=C([H])C(=C1O[H])O[H]

Computed Properties

Exact Mass: 143.99800
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 143.9978071g/mol
Heavy Atom Count: 9
Complexity: 97.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Tautomer Count: 10
Surface Charge: 0
Topological Polar Surface Area: 40.5

Experimental Properties

LogP: 1.75120
PSA: 40.46000
Refractive Index: 1.4620 (estimate)
Boiling Point: 138°C/20mmHg(lit.)
Melting Point: 47.0 to 51.0 deg-C
Flash Point: 97 ºC
Density: 1.471

3-Chlorocatechol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00C7O7-100mg	3-CHLOROCATECHOL	4018-65-9	95%	100mg	$13.00	2024-05-03
A2B Chem LLC	AF69015-250mg	3-Chlorocatechol	4018-65-9	95%	250mg	$28.00	2024-04-20
Aaron	AR00C7WJ-25mg	3-CHLOROCATECHOL	4018-65-9		25mg	$9.00
abcr	AB139508-1 g	3-Chlorocatechol, 98%; .	4018-65-9	98%	1g	€304.20	2023-05-09
Alichem	A014002871-250mg	2,3-Dihydroxychlorobenzene	4018-65-9	97%	250mg	$489.60	2023-09-02
Apollo Scientific	OR70152-250mg	3-Chlorobenzene-1,2-diol	4018-65-9	98%	250mg	£36.00	2025-02-20
Chemenu	CM129076-250mg	3-chlorobenzene-1,2-diol	4018-65-9	95%	250mg	$51	2023-01-09
Crysdot LLC	CD12074811-1g	3-Chlorobenzene-1,2-diol	4018-65-9	95+%	1g	$300	2024-07-24
Enamine	EN300-255943-0.05g	3-chlorobenzene-1,2-diol	4018-65-9	95%	0.05g	$23.0	2024-06-19
eNovation Chemicals LLC	D520674-5g	3-CHLOROCATECHOL	4018-65-9	95%	5g	$455	2022-10-16

3-Chlorocatechol Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:4018-65-9)

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:4018-65-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

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SHANG HAI LI CHEN SHANG MAO Co., Ltd.

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(CAS:4018-65-9)

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SHANG HAI JI XIANG Biotechnology Co., Ltd.

Audited Supplier

(CAS:4018-65-9)

MR./MRS.:ZHOU JING LI

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Email:1791635336@qq.com

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2. Advances in ozonation and biodegradation processes to enhance chlorophenol abatement in multisubstrate wastewaters: a review

P. Van Aken,N. Lambert,R. Van den Broeck,J. Degrève,R. Dewil Environ. Sci.: Water Res. Technol. 2019 5 444
3. Superior performance and mechanism of chlorobenzene degradation by a novel bacterium

Shihan Zhang,Zanyun Ying,Juping You,Jiexu Ye,Zhuowei Cheng,Dongzhi Chen,Jianmeng Chen RSC Adv. 2019 9 15004
4. Enhancement of whole cell dioxygenase biotransformations of haloarenes by toxic ionic liquids

C. C. R. Allen,C. J. Boudet,C. Hardacre,M. E. Migaud RSC Adv. 2014 4 19916
5. The versatility of non-heme diiron monooxygenase PmlABCDEF: a single biocatalyst for a plethora of oxygenation reactions

Vytautas Petkevi?ius,Justas Vaitekūnas,Mikas Sadauskas,Fabian Peter Josef Schultes,Dirk Tischler,Rolandas Me?kys Catal. Sci. Technol. 2022 12 7293
6. Loop engineering of aryl sulfotransferase B for improving catalytic performance in regioselective sulfation

Yu Ji,Shohana Islam,Haiyang Cui,Gaurao V. Dhoke,Mehdi D. Davari,Alan M. Mertens,Ulrich Schwaneberg Catal. Sci. Technol. 2020 10 2369
7. Comparison of the effects of UV, H2O2/UV and γ-irradiation processes on frozen and liquid water solutions of monochlorophenols

Jana Klánová,Petr Klán,Dominik Heger,Ivan Holoubek Photochem. Photobiol. Sci. 2003 2 1023
8. Multi-component analysis of polar water pollutants using sequential solid-phase extraction followed by LC-ESI-MS

Robert Loos,Georg Hanke,Steven J. Eisenreich J. Environ. Monit. 2003 5 384
9. Acute toxicity evolution during ozonation of mono-chlorophenols and initial identification of highly toxic intermediates

Dehua Ma,Jianjian Wei,Hongbo Zhang,Yukun Zhou,Jinyou Shen,Lianjun Wang,Peng Zhang Environ. Sci.: Processes Impacts 2019 21 1509
10. The reactions of o-benzoquinones with cyclopentadiene

M. F. Ansell,A. F. Gosden,V. J. Leslie,R. A. Murray J. Chem. Soc. C 1971 1401

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:4018-65-9)3-Chlorocatechol

Purity:99%

Quantity:5g

Price($):270.0